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Compound of Interest

Compound Name: Calcium-49

Cat. No.: B12654295 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the nuclear properties of Calcium-49
(⁴⁹Ca), focusing on its half-life and decay constant. The information herein is compiled for

professionals in research, science, and drug development who may utilize this isotope in their

work.

Quantitative Data Summary
The decay characteristics of Calcium-49 are summarized in the table below. These values are

critical for experimental design, radiation safety calculations, and data analysis involving this

isotope.

Parameter Value Units

Half-life (T½) 8.718 ± 0.006 minutes

Decay Constant (λ) 0.001325 s⁻¹

Radioactive Decay Properties
Calcium-49 undergoes beta-minus (β⁻) decay, a process in which a neutron in the nucleus is

converted into a proton, and a beta particle (an electron) and an antineutrino are emitted. This

transmutation results in the formation of Scandium-49 (⁴⁹Sc). The decay scheme is as follows:
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⁴⁹Ca → ⁴⁹Sc + β⁻ + ν̅ₑ

This decay mode has a 100% probability.[1] The daughter nuclide, Scandium-49, is itself

radioactive, with a much longer half-life.

Experimental Determination of Half-life
The precise measurement of the half-life of short-lived isotopes like Calcium-49 requires a

well-designed experimental protocol. The key steps involve the production of the isotope, the

detection of its radioactive decay, and the analysis of the decay data. A pivotal study in

determining the half-life of ⁴⁹Ca was conducted by J.W. Hansen and S.G. Prussin. While the

full experimental minutiae of every study may vary, the fundamental principles are outlined

below.

Isotope Production: Neutron Activation
Principle: Stable isotopes are bombarded with neutrons, leading to neutron capture and the

formation of a heavier, often radioactive, isotope. In the case of Calcium-49, a sample of

enriched stable Calcium-48 (⁴⁸Ca) is irradiated with a neutron flux.

Methodology:

A sample of a stable calcium salt, enriched in ⁴⁸Ca, is prepared.

The sample is placed in a high-flux neutron source, such as a nuclear reactor or a neutron

generator.

The duration of the irradiation is carefully controlled to produce a sufficient quantity of ⁴⁹Ca

for measurement without creating an excessive amount of longer-lived impurities.

Detection of Radioactive Decay: Scintillation Counting
Principle: As ⁴⁹Ca decays, it emits beta particles and characteristic gamma rays. A

scintillation detector, such as a Sodium Iodide (NaI) or a Germanium (Ge) detector, is used

to detect these emissions. When a gamma ray interacts with the scintillator material, it

produces a flash of light (scintillation), which is then converted into an electrical pulse by a

photomultiplier tube. The intensity of the light is proportional to the energy of the gamma ray.
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Methodology:

Following irradiation, the activated calcium sample is swiftly transferred to a shielded

counting chamber containing the scintillation detector.

The detector is coupled to a multi-channel analyzer (MCA) which records the number of

counts as a function of energy.

Data acquisition is initiated, and the number of counts within a specific energy region

corresponding to the gamma rays emitted following the beta decay of ⁴⁹Ca is recorded at

regular time intervals.

Data Analysis: Decay Curve Analysis
Principle: The rate of radioactive decay is a first-order process, meaning the activity (number

of decays per unit time) decreases exponentially. By plotting the natural logarithm of the

count rate versus time, a straight line is obtained. The slope of this line is equal to the

negative of the decay constant (λ).

Methodology:

The background radiation is measured separately and subtracted from the sample data to

obtain the net count rate at each time interval.

The natural logarithm of the net count rate is plotted against time.

A linear regression analysis is performed on the data points to determine the slope of the

line.

The decay constant (λ) is calculated from the slope.

The half-life (T½) is then calculated using the formula: T½ = ln(2) / λ.

Visualization of the Decay Process
The following diagram illustrates the beta decay of Calcium-49 to Scandium-49.
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Calcium-49 (⁴⁹Ca)
Protons: 20

Neutrons: 29

Scandium-49 (⁴⁹Sc)
Protons: 21

Neutrons: 28

β⁻ decay
(T½ = 8.718 min)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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